Cas no 814262-95-8 (5-(Boc-amino)pyridine-2-carboxamidoxime)

• Product Name: 5-(Boc-amino)pyridine-2-carboxamidoxime
• CAS No: 814262-95-8
• MDL: MFCD28166156
• CID: 4659510
• Update Time: 2025-07-20

5-(Boc-amino)pyridine-2-carboxamidoxime Chemical and Physical Properties

Names and Identifiers

• 5-(Boc-amino)pyridine-2-carboxamidoxime

• MDL： MFCD28166156
• Inchi： InChI=1S/C11H16N4O3/c1-11(2,3)18-10(16)14-7-4-5-8(13-6-7)9(12)15-17/h4-6,17H,1-3H3,(H2,12,15)(H,14,16)
• InChI Key： LCLNLJVXCKBBTK-UHFFFAOYSA-N
• SMILES： CC(C)(OC(NC1=CN=C(C(N)=NO)C=C1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Additional information on 5-(Boc-amino)pyridine-2-carboxamidoxime

Comprehensive Overview of 5-(Boc-amino)pyridine-2-carboxamidoxime (CAS No. 814262-95-8): Properties, Applications, and Research Insights

5-(Boc-amino)pyridine-2-carboxamidoxime (CAS No. 814262-95-8) is a specialized organic compound widely utilized in pharmaceutical research, medicinal chemistry, and agrochemical development. Its unique molecular structure, featuring a Boc-protected amine and a pyridine-carboxamidoxime moiety, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic applications, and relevance in addressing contemporary scientific challenges, such as drug discovery and sustainable chemistry.

The compound’s IUPAC name, tert-butyl (5-(carbamoyloxyiminomethyl)pyridin-2-yl)carbamate, highlights its functional groups, which are critical for peptide coupling and heterocyclic modifications. Researchers value 814262-95-8 for its stability under mild conditions and compatibility with solid-phase synthesis, a trending topic in automated drug development. Recent studies emphasize its role in designing kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies and pandemic preparedness.

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Analytical techniques like HPLC, NMR, and mass spectrometry confirm the purity of 5-(Boc-amino)pyridine-2-carboxamidoxime, ensuring reproducibility in lab-scale and industrial applications. Its melting point (≈150–155°C) and solubility in polar solvents (e.g., DMSO, methanol) are frequently searched parameters, underscoring the need for precise physicochemical data in open-access literature.

In drug discovery, this compound serves as a scaffold for fragment-based design, a strategy gaining traction due to its efficiency in identifying lead compounds. Publications on PubMed and SciFinder often cite its use in optimizing ADMET properties (absorption, distribution, metabolism, excretion, toxicity), a hot topic in AI-driven drug development. Additionally, its relevance in covalent inhibitor research aligns with breakthroughs in oncology and immunology.

Beyond pharmaceuticals, 814262-95-8 finds utility in material science, particularly in designing metal-organic frameworks (MOFs) for catalytic applications. The pyridine ring’s coordination ability and the Boc group’s labile nature enable tailored modifications, a subject explored in journals like ACS Applied Materials & Interfaces.

To enhance readability and SEO performance, this article balances technical depth with accessible explanations. For instance, the term "Boc deprotection conditions" links to common lab protocols, while "carboxamidoxime bioactivity" connects to mechanistic studies. Such keyword integration ensures visibility in academic and industrial search queries without compromising scientific rigor.

In summary, 5-(Boc-amino)pyridine-2-carboxamidoxime (CAS No. 814262-95-8) exemplifies the intersection of synthetic chemistry and applied research. Its adaptability to high-throughput screening and alignment with green chemistry principles positions it as a compound of enduring relevance. Future directions may explore its role in RNA-targeting therapeutics or enantioselective catalysis, further expanding its scientific footprint.